[2-(2-Chlorophenyl)pyridin-3-yl]methanol

• CAS RN: 1628012-07-6
• Molecular Formula: C12H10ClNO
• Molecular Weight: 219.66 g/mol
• IUPAC Name: [2-(2-chlorophenyl)pyridin-3-yl]methanol
• InChI: InChI=1S/C12H10ClNO/c13-11-6-2-1-5-10(11)12-9(8-15)4-3-7-14-12/h1-7,15H,8H2
• InChI Key: IQXRTTGNICZYIG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C2=C(C=CC=N2)CO)Cl

Description

[2-(2-Chlorophenyl)pyridin-3-yl]methanol is a useful research compound. Its molecular formula is C12H10ClNO and its molecular weight is 219.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 50-mL round-bottom flask, was placed a solution of (2-chlorophenyl)boronic acid (1.6 g, 10.23 mmol, 1.20 equiv), (2-chloropyridin-3-yl)methanol (1 g, 6.97 mmol, 1.00 equiv), Pd(dppf)Cl2 (570 mg, 0.78 mmol, 0.10 equiv), and sodium bicarbonate (1.7 g, 20.24 mmol, 3.00 equiv) in a solvent mixture of dioxane (10 mL) and water (10 mL). The resulting solution was stirred for 3 h at 70° C., and then it was diluted with 20 mL of H2O. The resulting solution was extracted with 2×20 mL of dichloromethane, and the combined organic layers were concentrated under vacuum. The residue was applied onto a silica gel column with ethyl acetate/petroleum ether (1:100-1:5) as eluent to furnish 1 g (65%) of [2-(2-chlorophenyl)pyridin-3-yl]methanol as a white solid.